2-Propenamide, N-(2-ethoxyethyl)-

• CAS No.: 111739-64-1
• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: N-(2-ethoxyethyl)prop-2-enamide
• InChI: InChI=1S/C7H13NO2/c1-3-7(9)8-5-6-10-4-2/h3H,1,4-6H2,2H3,(H,8,9)
• InChI Key: YLQHOUDDHYMERA-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNC(=O)C=C

Description

Acrylamides with ether-containing substituents, such as ethoxyethyl, are typically utilized as monomers in polymer synthesis or intermediates in pharmaceutical chemistry due to their reactivity and solubility properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Propenamide, N-(2-ethoxyethyl)- typically involves the reaction of acrylamide with 2-ethoxyethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{CH}_2=CHCONH_2 + \text{HOCH}_2CH_2NH_2 \rightarrow \text{CH}_2=CHCONHCH$$CH2​=CHCONH2​+HOCH2​CH2​NH2​→CH2​=CHCONHCH

Comparison with Similar Compounds

Structural and Functional Group Analysis

The ethoxyethyl group distinguishes 2-Propenamide, N-(2-ethoxyethyl)- from other acrylamide derivatives. Key structural analogs include:

Compound Name	Substituent Group	Key Properties/Applications	Reference
N-(2-(4-Methoxyphenyl)ethyl)-2-propenamide	4-Methoxyphenethyl	Polymer synthesis, electron-donating groups enhance reactivity
N-[3-(Dimethylamino)propyl]-2-propenamide	Dimethylaminopropyl	Regulated for workplace safety (0.1% concentration limit)
N-(2-Hydroxyethyl)-2-propenamide	Hydroxyethyl	Hydrophilic; used in hydrogels
N-(2-(3,4-Dimethoxyphenyl)ethyl)-2-propenamide	3,4-Dimethoxyphenethyl	Antioxidant polymers; methoxy groups influence electronic properties
N-(2-Amino-2-oxoethyl)-2-propenamide	Amino-oxoethyl	Crystalline solid; potential biomedical applications

Key Observations :

• Ethoxyethyl vs.
• Electron-Donating Effects : Methoxy and ethoxy groups are electron-donating, which can stabilize radical intermediates during polymerization, as seen in N-(2-(4-methoxyphenyl)ethyl)-2-propenamide .

Physicochemical Properties

• Solubility : Ethoxyethyl groups confer moderate polarity, balancing solubility in organic solvents (e.g., toluene, ethylene dichloride) and aqueous systems, unlike highly hydrophobic aryl derivatives (e.g., N-(2-(4-bromophenyl)ethyl)-2-propenamide) .